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Compound of Interest

Compound Name: Mppdme

Cat. No.: B1255668 Get Quote

Disclaimer: The substance referred to as "Mppdme" is likely a typographical error for 3,4-

Methylenedioxypyrovalerone (MDPV), a potent central nervous system stimulant. MDPV is

classified as a DEA Schedule I controlled substance in the United States, indicating a high

potential for abuse and no currently accepted medical use.[1][2][3][4] Handling, storage, and

disposal of this substance are subject to strict federal regulations. All procedures must be

conducted in compliance with institutional policies, as well as local, state, and federal laws.

This guide provides essential safety and logistical information for the proper disposal of MDPV

in a laboratory setting, intended for researchers, scientists, and drug development

professionals.

Immediate Safety and Hazard Information
Before handling MDPV, it is crucial to be aware of its significant health hazards.

GHS Hazard Classifications for 3,4-Methylenedioxypyrovalerone:[5]
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Hazard Class Hazard Statement Signal Word

Flammable Liquids
H225: Highly flammable liquid

and vapor
Danger

Acute Toxicity, Oral H301: Toxic if swallowed Danger

Acute Toxicity, Dermal
H311: Toxic in contact with

skin
Danger

Acute Toxicity, Inhalation H331: Toxic if inhaled Danger

Specific Target Organ Toxicity
H370: Causes damage to

organs (eyes)
Danger

Adverse Human Health Effects:

Material may be irritating to mucous membranes and the upper respiratory tract.[5]

May cause eye, skin, or respiratory system irritation.[5]

Toxic if swallowed, inhaled, or absorbed through the skin.[5]

Acute side effects can include tachycardia, hypertension, vasoconstriction, and sweating.[1]

Higher doses have been reported to cause intense and prolonged panic attacks.[1]

Personal Protective Equipment (PPE) and Handling
Precautions
Due to the high toxicity of MDPV, stringent safety measures must be followed.

Engineering Controls: Always handle MDPV in a well-ventilated area, preferably within a

certified chemical fume hood to avoid breathing vapors, dust, or mist.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear NIOSH-approved safety goggles.[5]
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Hand Protection: Wear heavy rubber gloves.[5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved self-contained

breathing apparatus or respirator.[5]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[5]

Handling Precautions:

Avoid prolonged or repeated exposure.[5]

Keep away from heat, sparks, and open flames.[5]

Take precautionary measures against static discharge.[5]

Keep the container tightly closed when not in use.[5]

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is critical.

First-Aid Measures:[5]
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Exposure Route First-Aid Procedure

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor/physician. Rinse mouth with

water if the person is conscious. Do NOT induce

vomiting unless directed by medical personnel.

Skin Contact

If on skin, wash with plenty of soap and water

for at least 15 minutes. Remove and take off all

contaminated clothing immediately and wash it

before reuse.

Inhalation

If inhaled, remove the victim to fresh air and

keep them at rest in a comfortable position for

breathing. Get immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Have eyes examined and

tested by medical personnel.

Spill Cleanup:

Avoid breathing vapors and ensure adequate ventilation.[5]

Wear the appropriate PPE, including a respirator if necessary.[5]

Contain the spill and collect the material using an appropriate method (e.g., absorbent pads

for liquids, careful sweeping for solids).[5]

Transfer the collected waste into a designated chemical waste container for disposal in

accordance with local regulations.[5]

Prevent the release of the substance into the environment if it is safe to do so.[5]

Proper Disposal Procedures
The disposal of MDPV and its waste is strictly regulated. Do not dispose of this substance by

flushing it down the toilet or discarding it in the regular trash.[1]
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Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

All materials contaminated with MDPV, including unused product, solutions, contaminated

PPE, and spill cleanup debris, must be treated as hazardous waste.

Segregate MDPV waste from other chemical waste streams to ensure proper handling

and disposal.

Containerization and Labeling:

Place all MDPV waste into a designated, leak-proof, and sealable chemical waste

container.

Securely label the container with the following information:

The words "Hazardous Waste"

The full chemical name: "3,4-Methylenedioxypyrovalerone"

The specific hazards (e.g., "Toxic," "Flammable")

The date of accumulation

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Follow all institutional and regulatory guidelines for the storage of controlled substances

and hazardous waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

medical waste contractor to arrange for the collection and disposal of the MDPV waste.[1]
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The approved disposal method for this type of substance is typically high-temperature

incineration or burial in a licensed hazardous or toxic waste landfill.[1]

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of MDPV waste

from a laboratory setting.
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Workflow for Proper Disposal of MDPV

Laboratory Operations

Waste Accumulation Area

Final Disposal
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(Unused chemical, contaminated labware, PPE)

Segregate MDPV Waste
from other waste streams

Place in a Labeled, Sealed
Hazardous Waste Container

Store in Secure, Designated
Hazardous Waste Area

Transfer to Storage

Contact EHS or Licensed
Waste Contractor

Transport by Licensed Contractor

Final Disposal
(Incineration or Hazardous Landfill)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of MDPV waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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